![molecular formula C16H25NO3S B225580 2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether](/img/structure/B225580.png)
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether (DPPE) is a chemical compound that has been used in scientific research for its potential therapeutic applications. DPPE is a selective antagonist of the sigma-1 receptor, which has been implicated in various physiological processes including pain perception, neuroprotection, and cellular signaling.
Mechanism of Action
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether acts as a selective antagonist of the sigma-1 receptor, which is a chaperone protein that is involved in various physiological processes including pain perception, neuroprotection, and cellular signaling. By blocking the sigma-1 receptor, this compound can modulate these processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In neurology, this compound has been shown to reduce infarct volume and improve neurological function in animal models of ischemic stroke and traumatic brain injury. This compound has also been shown to reduce pain sensitivity in animal models of neuropathic pain.
In oncology, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been shown to reduce drug-seeking behavior in animal models of drug addiction.
Advantages and Limitations for Lab Experiments
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether has several advantages for lab experiments, including its selectivity for the sigma-1 receptor and its potential therapeutic applications in various fields. However, this compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action and therapeutic potential.
Future Directions
There are several future directions for research on 2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether, including further studies on its mechanisms of action and therapeutic potential in various fields. This compound could also be studied for its potential use in combination therapies with other drugs or treatments. Additionally, this compound could be studied for its potential use in drug delivery systems or as a diagnostic tool for certain diseases.
Synthesis Methods
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether can be synthesized by reacting 2,5-dimethyl-4-nitrophenyl propyl ether with piperidine-1-sulfonic acid in the presence of a reducing agent such as palladium on carbon. The resulting product can be purified by recrystallization or column chromatography.
Scientific Research Applications
2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether has been studied for its potential therapeutic applications in various fields including neurology, oncology, and psychiatry. In neurology, this compound has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury. This compound has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to reduce pain sensitivity in animal models.
In oncology, this compound has been shown to have anticancer properties, as it has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
Molecular Formula |
C16H25NO3S |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
1-(2,5-dimethyl-4-propoxyphenyl)sulfonylpiperidine |
InChI |
InChI=1S/C16H25NO3S/c1-4-10-20-15-11-14(3)16(12-13(15)2)21(18,19)17-8-6-5-7-9-17/h11-12H,4-10H2,1-3H3 |
InChI Key |
DJBHDTYOYXHMDB-UHFFFAOYSA-N |
SMILES |
CCCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2CCCCC2)C |
Canonical SMILES |
CCCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2CCCCC2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.